cyclohexylidene[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetonitrile

• IUPAC Name: 2-cyclohexylidene-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetonitrile
• InChI: InChI=1S/C17H15N3O2S/c18-10-15(12-4-2-1-3-5-12)17-19-16(11-23-17)13-6-8-14(9-7-13)20(21)22/h6-9,11H,1-5H2
• InChI Key: PRXKKIYDGVQYTP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])CC1
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

Synthesis Analysis

The synthesis of related thiazolylidene compounds involves efficient one-pot, catalyst-free reactions under reflux conditions, leading to high yields. Such methods are demonstrated in the synthesis of 4-(3-benzylbenzo[d]thiazol-2(3H)-ylidene)-cyclohexa-2,5-dien-1-one derivatives, showcasing the versatility of thiazole derivatives synthesis (Nassiri, 2023).

Molecular Structure Analysis

Studies on molecular structures of similar compounds, such as (4-nitrophenyl)acetonitrile and its derivatives, reveal significant spectral and structural changes upon conversion to their carbanion forms. This conversion causes quinoidization of the phenylene ring and a shift in the methylenic carbon atom's configuration (Binev et al., 2000).

Chemical Reactions and Properties

The chemical reactions of related compounds involve nucleophilic substitution reactions that showcase the complexity of interactions between different functional groups in acetonitrile. For example, the kinetics of reactions between Z-thiophenyl 4-nitrobenzoates and X-pyridines in acetonitrile have been extensively studied, highlighting the role of the basicity of pyridine nucleophiles in determining reaction mechanisms (Koh, Han, & Lee, 1999).

Physical Properties Analysis

The crystal structure and physical properties of related compounds, such as 1-(Cyano(4-methoxyphenyl)methyl)cyclohexyl Acetate, have been characterized through X-ray crystallography, revealing insights into the conformation and intermolecular interactions that define their physical properties (Mantelingu et al., 2007).

Chemical Properties Analysis

The study of chemical properties, such as reactivity and mechanism, is exemplified by the catalytic six-membered cyclic transition state in the aminolysis of 4-nitrophenyl 3,5-dinitrobenzoate in acetonitrile. This study provides evidence for a highly ordered transition state, shedding light on the complex mechanisms underlying chemical reactions in acetonitrile (Um et al., 2015).

Mechanism of Action

Target of Action

Compounds with a thiazole ring, such as this one, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

The presence of a nitrophenyl group suggests that it might undergo a catalytic reduction . This reduction could potentially alter the compound’s interaction with its targets, leading to changes in their function.

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple pathways .

Result of Action

Given the diverse biological activities associated with thiazole derivatives , it is plausible that this compound could have a broad range of effects at the molecular and cellular levels.